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Compound of Interest

Compound Name: Cbz-D-Leu-Val-Boc

Cat. No.: B12373197

Essential Safety and Handling Guide for Cbz-D-Leu-
Val-Boc

Disclaimer: No specific Safety Data Sheet (SDS) for Cbz-D-Leu-Val-Boc (CAS No. 135219-72-
6) was publicly available at the time of this writing. The following guidance is based on best
practices for handling similar protected peptide compounds and should be supplemented by a
thorough risk assessment by qualified personnel. It is imperative to treat this compound as
potentially hazardous in the absence of complete toxicological data.[1]

This guide provides researchers, scientists, and drug development professionals with essential
safety and logistical information for the proper handling and disposal of Chz-D-Leu-Val-Boc.

. Compound Data and Storage

While specific quantitative hazard data for Cbz-D-Leu-Val-Boc is not available, the following
table summarizes its known physical properties and recommended storage conditions based
on supplier information and general peptide chemistry guidelines.
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Parameter Value Source/Rationale
Chemical Name Cbz-D-Leu-Val-Boc N/A

CAS Number 135219-72-6 --INVALID-LINK--
Molecular Formula C23H36N20s5 --INVALID-LINK--
Molecular Weight 420.54 g/mol --INVALID-LINK--

Physical State

Assumed to be a white to off-

white lyophilized powder.

Based on typical appearance

of protected peptides.

Storage (Lyophilized)

Long-term: -20°C in a tightly
sealed container, protected
from light and moisture.Short-

term: 2-8°C for brief periods.

General guidelines for peptide
stability.[2][3] Lyophilized
peptides are stable for years
when stored at -20°C.[3]
Moisture and light can degrade

the compound.[2]

Storage (In Solution)

Recommended: Prepare
solutions fresh. If necessary:
Aliquot and store at -20°C or
-80°C. Avoid repeated freeze-

thaw cycles.

The shelf-life of peptides in
solution is very limited.
Bacterial degradation is a risk.
Using sterile buffers at pH 5-6
can prolong storage life.
Aliquoting prevents
degradation from freeze-thaw

cycles.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory to prevent skin contact, eye exposure, and

inhalation. The following table outlines the required and recommended PPE for handling Cbz-

D-Leu-Val-Boc.
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PPE Category

Specification

Rationale

Hand Protection

Required: Nitrile gloves.
Recommended: Double-

gloving.

Protects against accidental
skin contact. Since no specific
chemical resistance data is
available, nitrile gloves are a
standard for general laboratory
chemical handling. Double-
gloving is recommended for

added protection.

Eye & Face Protection

Required: Safety glasses with
side shields. Recommended:
Chemical safety goggles. A
face shield should be worn
when handling larger
quantities or if there is a risk of

splashing.

Protects eyes from airborne
powder and potential splashes
of solutions. Based on the
SDS for a similar compound
(BOC-L-valine
hydroxysuccinimide ester),
there is a potential for serious

eye irritation.

Respiratory Protection

Required for powders: Use in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator
with a particulate filter (e.g.,
N95 or P100) is required.

Prevents inhalation of the
lyophilized powder. Handling
fine powders outside of a
contained ventilation system

poses a respiratory risk.

Body Protection

Required: Laboratory coat.
Recommended: Chemical-
resistant apron for handling

solutions.

Protects skin and personal
clothing from contamination.
Full-length pants and closed-
toe shoes are mandatory in the

laboratory.

lll. Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow minimizes exposure and preserves the integrity of

the compound.

e Preparation:
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o Designate a specific work area within a certified chemical fume hood for handling Cbz-D-
Leu-Val-Boc.

o Ensure the work area is clean and free of contaminants.

o Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and PPE
before starting.

o Ensure an eyewash station and safety shower are accessible.

e Donning PPE:

o Put on PPE in the following order: lab coat, safety goggles (and face shield if necessary),
and then gloves. Ensure gloves overlap the cuffs of the lab coat.

» Handling the Lyophilized Powder:

[¢]

Before opening, allow the container of Chz-D-Leu-Val-Boc to equilibrate to room
temperature in a desiccator to prevent moisture condensation.

[¢]

Perform all weighing and transfers of the powder inside the chemical fume hood to
minimize inhalation risk.

[¢]

Handle the powder gently to avoid creating airborne dust.

[e]

Promptly and securely seal the container after dispensing.

e Preparing Solutions:
o When dissolving the peptide, add the solvent slowly to the vial containing the powder.
o If necessary, sonicate or vortex gently to aid dissolution.

o Clearly label the new container with the compound name, concentration, solvent, and date
of preparation.

o Post-Handling:

o Clean all equipment and the work area thoroughly after use.
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o Doff PPE in the reverse order of donning, being careful to avoid contaminating skin or
clothing.

o Wash hands thoroughly with soap and water after removing gloves.

IV. Disposal Plan

Proper disposal is critical for laboratory safety and environmental compliance.
e Solid Waste:

o Place unused Chz-D-Leu-Val-Boc powder in its original container or a clearly labeled,

sealed waste container.

o Contaminated solid waste (e.g., gloves, weigh boats, pipette tips) must be collected in a
designated, sealed hazardous waste bag or container.

e Liquid Waste:

o Collect all solutions containing Chz-D-Leu-Val-Boc in a compatible, sealed, and clearly
labeled hazardous waste container.

o Do not dispose of solutions down the drain.
» Labeling and Storage of Waste:

o All waste containers must be labeled with "Hazardous Waste" and a full description of the
contents.

o Store waste containers in a designated, secure secondary containment area away from
incompatible materials pending pickup.

e Waste Pickup:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor. Follow all local, state, and federal
regulations for hazardous waste disposal.
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Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points in the safe handling and
disposal workflow for Cbz-D-Leu-Val-Boc.
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Caption: Workflow for PPE selection, use, and disposal when handling Cbz-D-Leu-Val-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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